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Compound of Interest

Compound Name: Strontium chromate

Cat. No.: B1219968

This document provides essential safety and logistical information for the proper handling and
disposal of strontium chromate, a substance recognized for its carcinogenic properties. The
following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals while maintaining compliance with regulatory standards. Strontium
chromate must be managed as a hazardous waste from the point of generation through to its
final disposal.

Immediate Safety and Handling Precautions

Before handling strontium chromate, it is crucial to be aware of its hazards. It is a known
carcinogen and can cause skin and eye irritation upon contact.[1] Inhalation of strontium
chromate dust can irritate the nose, throat, and lungs.[1]

Personal Protective Equipment (PPE): Proper PPE is mandatory when working with strontium
chromate to minimize exposure. This includes:

o Eye Protection: Chemical safety goggles or a face shield.[2]
» Skin Protection: A lab coat, protective gloves, and full-cover work clothes.[2][3]

o Respiratory Protection: A dust respirator is essential to prevent inhalation of airborne
particles.[3] For large spills or in situations with inadequate ventilation, a self-contained
breathing apparatus (SCBA) should be used.[2][3]
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Work Area and Storage:

o All work with strontium chromate should be conducted in a designated, well-ventilated
area, preferably within a chemical fume hood or a Class I, Type B biological safety hood.[1]

e An emergency eyewash station and safety shower must be readily accessible in the
immediate work area.[1]

» Store strontium chromate in a cool, dry, and well-ventilated location.[4] The container
should be kept tightly sealed.[4]

o It must be stored separately from incompatible materials such as strong acids, strong bases,
and water.[1]

Step-by-Step Spill and Disposal Procedures

In the event of a spill, immediate and decisive action is necessary to contain the substance and
prevent exposure.

Spill Response Protocol:

o Evacuate and Secure the Area: Immediately evacuate all non-essential personnel from the
spill area.[1] Remove any potential ignition sources.[1]

o Assess the Spill and Don Appropriate PPE: Determine the extent of the spill and wear the
appropriate level of PPE before attempting cleanup. For large spills, this may include a full
chemical suit and an SCBA.[3]

o Contain the Spill: To prevent the dust from becoming airborne, it is recommended to moisten
the spilled material if appropriate.[2] Cover the spill with a plastic sheet or tarp to minimize its
spread.[5]

o Collect the Spilled Material:

o Small Spills: Use appropriate tools, such as a brush and dustpan, to carefully collect the
solid material. Place the collected material into a designated, labeled, and sealable
hazardous waste container.[3]
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o Large Spills: Use a shovel to transfer the material into a suitable hazardous waste
container.[3]

o Decontaminate the Area: After the bulk of the material has been removed, decontaminate the
surface by carefully washing the area with water.[3] All cleaning materials, including
contaminated wipes and absorbent pads, must be disposed of as hazardous waste.

o Dispose of Contaminated Materials: All contaminated items, including PPE, must be placed
in a sealed container and disposed of as hazardous waste.[6] Do not take contaminated
clothing home.[2]

Waste Disposal Protocol:
Strontium chromate is classified as a hazardous waste and its disposal is regulated.

o Waste Collection and Labeling: All strontium chromate waste, including spilled material and
contaminated items, must be collected in a clearly labeled, sealed container. The label
should identify the contents as "Hazardous Waste: Strontium Chromate."

o Storage of Waste: Store the sealed waste container in a designated hazardous waste
accumulation area that is secure and away from incompatible materials.

o Contact a Certified Disposal Company: Arrange for the pickup and disposal of the hazardous
waste through a licensed and certified waste management company.[6]

o Regulatory Compliance: It is imperative to adhere to all local, regional, and national
regulations governing the disposal of hazardous waste.[4][7] For specific guidance, contact
your state's Department of Environmental Protection (DEP) or the regional office of the
Environmental Protection Agency (EPA).[1]

Quantitative Exposure Limits

The following table summarizes the occupational exposure limits for strontium chromate.
Adherence to these limits is crucial for personnel safety.
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Parameter Value Issuing Organization
Threshold Limit Value (TWA) 0.0005 mg/m3 ACGIH
o 0.010 mg/m3 (until 17 Jan ]
EU-OEL Limit Value European Union
2025)
EU-OEL Limit Value 0.025 mg/m3 (until 17 Jan

) ] European Union
(welding/plasma cutting) 2025)

TWA: Time-Weighted Average; ACGIH: American Conference of Governmental Industrial
Hygienists; EU-OEL: European Union Occupational Exposure Limit.[2][3]

Experimental Protocols

The recommended procedure for managing strontium chromate waste does not involve on-
site chemical treatment or neutralization by laboratory personnel due to its hazardous nature.
The standard and safest protocol is the collection and subsequent disposal by a certified
hazardous waste management service. Any chemical treatment, such as reduction of the
chromate ion, should only be performed by trained professionals at a licensed treatment,
storage, and disposal facility (TSDF).

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of strontium
chromate waste.

Dispose of Contaminated PPE

Collect in Labeled, Sealed Container

Strontium Chromate Waste Generates
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Caption: Workflow for the safe disposal of strontium chromate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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